Cas no 55003-25-3 (4-Thiouridine 2',3',5'-Triacetate)

• Product Name: 4-Thiouridine 2',3',5'-Triacetate
• CAS No: 55003-25-3
• MF: C₁₅H₁₈N₂O₈S
• MW: 386.4
• CID: 335910
• PubChem ID: 11069088
• Update Time: 2025-10-18

4-Thiouridine 2',3',5'-Triacetate Chemical and Physical Properties

Names and Identifiers

• Uridine, 4-thio-, 2',3',5'-triacetate
• 4-Thiouridine 2’,3’,5’-Triacetate
• 4-Thiouridine 2',3',5'-Triacetate
• VOSWRYRYGCAHQU-UHFFFAOYSA-N
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-oxo-4-thioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2-oxo-4-sulfanylidenepyrimidin-1-yl)oxolan-2-yl]methyl acetate
• [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2-oxo-4-sulfanylidene-3H-pyrimidin-1-yl)oxolan-2-yl]methyl acetate
• F74182
• 55003-25-3
• 2',3',5'-tri-o-acetyl-4-thiouridine
• BS-47166

• Inchi： 1S/C15H18N2O8S/c1-7(18)22-6-10-12(23-8(2)19)13(24-9(3)20)14(25-10)17-5-4-11(26)16-15(17)21/h4-5,10,12-14H,6H2,1-3H3,(H,16,21,26)/t10-,12-,13-,14-/m1/s1
• InChI Key： VOSWRYRYGCAHQU-FMKGYKFTSA-N
• SMILES： C(OC(=O)C)[C@H]1O[C@@H](N2C=CC(=S)NC2=O)[C@H](OC(=O)C)[C@@H]1OC(=O)C

Computed Properties

• Exact Mass: 386.07838671g/mol
• Monoisotopic Mass: 386.07838671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 153Ų

Additional information on 4-Thiouridine 2',3',5'-Triacetate

4-Thiouridine 2',3',5'-Triacetate (CAS No. 55003-25-3): A Comprehensive Overview

4-Thiouridine 2',3',5'-Triacetate (CAS No. 55003-25-3) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of biochemistry, pharmaceuticals, and molecular biology. This compound is a derivative of 4-thiouridine, where the hydroxyl groups at the 2', 3', and 5' positions are acetylated, enhancing its stability and solubility in organic solvents. The unique structure of 4-Thiouridine 2',3',5'-Triacetate makes it a valuable intermediate in the synthesis of modified RNA and other nucleoside-based compounds.

The chemical properties of 4-Thiouridine 2',3',5'-Triacetate are of particular interest to researchers. The compound exhibits a molecular weight of 428.39 g/mol and a purity that typically exceeds 98%, making it suitable for high-precision applications. The presence of the thio group at the 4-position of the uridine ring introduces unique reactivity, enabling selective modifications and interactions with other biomolecules. This feature is particularly useful in RNA labeling and crosslinking studies, where precise molecular interactions are critical.

One of the most prominent applications of 4-Thiouridine 2',3',5'-Triacetate is in the field of RNA research. Scientists utilize this compound to introduce thiol groups into RNA molecules, facilitating site-specific modifications and enabling advanced studies on RNA structure and function. The acetylated form of the compound ensures better permeability through cell membranes, making it a preferred choice for in vivo and in vitro experiments. Additionally, the compound's compatibility with click chemistry techniques has expanded its utility in bioconjugation and drug delivery systems.

The market demand for 4-Thiouridine 2',3',5'-Triacetate has seen a steady rise, driven by advancements in genetic engineering and therapeutic RNA technologies. With the growing interest in mRNA vaccines and gene therapies, the need for high-quality nucleoside derivatives like 4-Thiouridine 2',3',5'-Triacetate has surged. Researchers are particularly keen on exploring its potential in targeted drug delivery and diagnostic imaging, where its unique properties can be leveraged for precision medicine.

From a synthetic chemistry perspective, 4-Thiouridine 2',3',5'-Triacetate serves as a versatile building block. Its acetyl groups protect the hydroxyl functionalities during chemical reactions, allowing for selective deprotection and further functionalization. This characteristic is invaluable in the synthesis of modified nucleosides and nucleotide analogs, which are essential components in antiviral and anticancer drug development. The compound's stability under a wide range of conditions further enhances its appeal to synthetic chemists.

In recent years, the scientific community has also explored the role of 4-Thiouridine 2',3',5'-Triacetate in epigenetics and gene regulation. Studies have shown that thiol-modified nucleosides can influence RNA-protein interactions, potentially modulating gene expression. This discovery has opened new avenues for research into RNA-based therapeutics and epigenetic modifiers, positioning 4-Thiouridine 2',3',5'-Triacetate as a compound of significant therapeutic potential.

Quality control and storage of 4-Thiouridine 2',3',5'-Triacetate are critical to maintaining its efficacy. The compound should be stored in a cool, dry environment, preferably under inert conditions to prevent degradation. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity. These measures ensure that researchers receive a product that meets the highest standards for their experiments.

Looking ahead, the future of 4-Thiouridine 2',3',5'-Triacetate appears promising, with ongoing research uncovering new applications and refining existing ones. Its role in RNA therapeutics, drug development, and molecular biology continues to expand, driven by the compound's unique properties and versatility. As the scientific community delves deeper into the potential of modified nucleosides, 4-Thiouridine 2',3',5'-Triacetate is poised to remain a cornerstone of innovative research and development.

In conclusion, 4-Thiouridine 2',3',5'-Triacetate (CAS No. 55003-25-3) is a multifaceted compound with wide-ranging applications in modern science. Its chemical properties, synthetic utility, and biological relevance make it an indispensable tool for researchers across various disciplines. Whether in the lab or the clinic, this compound continues to play a pivotal role in advancing our understanding of RNA biology and developing cutting-edge therapeutic strategies.